Cas no 55508-49-1 (1-(1-isocyanatoethyl)-4-methylbenzene)

1-(1-isocyanatoethyl)-4-methylbenzene structure

55508-49-1 structure

Product Name:1-(1-isocyanatoethyl)-4-methylbenzene

CAS No:55508-49-1

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD18269822

CID:351713

PubChem ID:19770133

Update Time:2025-04-19

1-(1-isocyanatoethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(1-isocyanatoethyl)-4-methyl-
- 1-(1-isocyanatoethyl)-4-methylbenzene
- EN300-275158
- AKOS012410828
- 55508-49-1
- SCHEMBL955933
- DTXSID10599738
- MDL： MFCD18269822
- Inchi： 1S/C10H11NO/c1-8-3-5-10(6-4-8)9(2)11-7-12/h3-6,9H,1-2H3
- InChI Key： AKGGDONBVUXTQP-UHFFFAOYSA-N
- SMILES： O=C=NC(C)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 161.08413
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 29.4Å²

Experimental Properties

PSA: 29.43

1-(1-isocyanatoethyl)-4-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-275158-1g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		1g	$557.0	2023-09-10
Enamine	EN300-275158-5g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		5g	$1614.0	2023-09-10
Enamine	EN300-275158-10g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		10g	$2393.0	2023-09-10
Enamine	EN300-275158-0.05g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.05g	$468.0	2023-09-10
Enamine	EN300-275158-0.1g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.1g	$490.0	2023-09-10
Enamine	EN300-275158-0.25g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.25g	$513.0	2023-09-10
Enamine	EN300-275158-0.5g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.5g	$535.0	2023-09-10
Enamine	EN300-275158-1.0g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		1g	$986.0	2023-05-26
Enamine	EN300-275158-2.5g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		2.5g	$1089.0	2023-09-10
Enamine	EN300-275158-5.0g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		5g	$2858.0	2023-05-26

1-(1-isocyanatoethyl)-4-methylbenzene Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

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